Cas no 497883-04-2 (1H-Indole-2-carboxylic acid, 1-decyl-)

1H-Indole-2-carboxylic acid, 1-decyl- structure
497883-04-2 structure
Product Name:1H-Indole-2-carboxylic acid, 1-decyl-
CAS No:497883-04-2
MF:C19H27NO2
MW:301.423185586929
CID:1534841
Update Time:2024-08-24

1H-Indole-2-carboxylic acid, 1-decyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 1-decyl-
    • Inchi: 1S/C19H27NO2/c1-2-3-4-5-6-7-8-11-14-20-17-13-10-9-12-16(17)15-18(20)19(21)22/h9-10,12-13,15H,2-8,11,14H2,1H3,(H,21,22)
    • InChI Key: ATKWMUXIJDAEQY-UHFFFAOYSA-N
    • SMILES: N1(CCCCCCCCCC)C2=C(C=CC=C2)C=C1C(O)=O

Computed Properties

  • Exact Mass: 301.20431

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 472.9±18.0 °C(Predicted)
  • PSA: 42.23
  • pka: 4.63±0.30(Predicted)
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